(Z)-2-(5-((5-(2-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid

• IUPAC Name: 2-[(5Z)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• InChI: InChI=1S/C17H12ClNO4S2/c1-9(16(21)22)19-15(20)14(25-17(19)24)8-10-6-7-13(23-10)11-4-2-3-5-12(11)18/h2-9H,1H3,(H,21,22)/b14-8-
• InChI Key: NAIXQXUELKFILC-ZSOIEALJSA-N
• Canonical SMILES: CC(C(=O)O)N1C(=O)C(=CC2=CC=C(O2)C3=CC=CC=C3Cl)SC1=S
• Isomeric SMILES: CC(C(=O)O)N1C(=O)/C(=C/C2=CC=C(O2)C3=CC=CC=C3Cl)/SC1=S
• Molecular Formula: C17H12ClNO4S2
• Molecular Weight: 393.9 g/mol
• CAS No.: 883474-70-2

Description

(Z)-2-(5-((5-(2-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid is a useful research compound. Its molecular formula is C17H12ClNO4S2 and its molecular weight is 393.86. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antiproliferative Activities

Thioxothiazolidinone derivatives have been synthesized and evaluated for their anticancer properties. One study focused on novel thioxothiazolidin-4-one derivatives, synthesized by coupling different amines containing aliphatic, substituted aromatic, and heterocyclic moieties with a precursor compound similar to the one . These compounds demonstrated significant reduction in ascites tumor volume, cell number, and increased the life span of Ehrlich Ascites Tumor-bearing mice. Additionally, they showed strong antiangiogenic effects and suppressed tumor-induced endothelial proliferation, indicating their potential as anticancer therapies with the ability to inhibit tumor angiogenesis and tumor cell proliferation (Chandrappa et al., 2010).

Another research effort synthesized various derivatives of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid to explore their anticancer effects. These compounds displayed moderate to strong antiproliferative activity in a cell cycle stage-dependent and dose-dependent manner in human leukemia cell lines. The study emphasized the importance of electron-donating groups on the thiazolidinone moiety for anticancer activity, with certain derivatives showing potent anticancer effects on cell lines tested, suggesting a potential for the development of new cancer treatments (Chandrappa et al., 2009).

Antimicrobial Activity

Some derivatives of the compound also exhibit antimicrobial properties. A series of novel compounds containing the 2-thioxothiazolidin-4-one scaffold were synthesized and tested for their antibacterial and antifungal activities. These compounds showed variable and modest activities against several bacterial and fungal strains, highlighting their potential as antimicrobial agents in addition to their anticancer applications (B'Bhatt & Sharma, 2017).